5-(3,4-Dihydroxyphenyl)-5-phenylhydantoin

• CAS RN: 35531-90-9
• Molecular Formula: C15H12N2O4
• Molecular Weight: 284.27 g/mol
• IUPAC Name: 5-(3,4-dihydroxyphenyl)-5-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C15H12N2O4/c18-11-7-6-10(8-12(11)19)15(9-4-2-1-3-5-9)13(20)16-14(21)17-15/h1-8,18-19H,(H2,16,17,20,21)
• InChI Key: WWEKVOUOQUHVHS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2(C(=O)NC(=O)N2)C3=CC(=C(C=C3)O)O
• synonyms: 5-(3,4-dihydroxyphenyl)-5-phenylhydantoin; 5-DHPPH

Description

Phenytoin catechol, also known as 5-dhpph, belongs to the class of organic compounds known as phenylhydantoins. These are heterocyclic aromatic compounds containing an imiazolidinedione moiety substituted by a phenyl group. Phenytoin catechol is considered to be a practically insoluble (in water) and relatively neutral molecule. Phenytoin catechol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, phenytoin catechol is primarily located in the cytoplasm. Phenytoin catechol participates in a number of enzymatic reactions. In particular, Phenytoin catechol can be biosynthesized from hydroxyphenytoin through the action of the enzymes cytochrome P450 2C9, cytochrome P450 2C19, and cytochrome P450 3A4. In addition, Phenytoin catechol and S-adenosylmethionine can be converted into phenytoin methylcatechol and S-adenosylhomocysteine;  which is catalyzed by the enzyme catechol O-methyltransferase. In humans, phenytoin catechol is involved in the metabolic disorder called the phenytoin (antiarrhythmic) action pathway.